Cas no 2260669-19-8 (zymostenol-d7)

• Product Name: zymostenol-d7
• CAS No: 2260669-19-8
• MF: C₂₇H₃₉D₇O
• MW: 386.65
• CID: 4763698
• Update Time: 2025-05-19

zymostenol-d7 Chemical and Physical Properties

Names and Identifiers

• Cholest-8-en-25,26,26,26,27,27,27-d7-3-ol, (3β,5α)-
• zymostenol-d7

• Inchi： 1S/C27H46O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h18-21,23-24,28H,6-17H2,1-5H3/t19-,20+,21+,23-,24+,26+,27-/m1/s1/i1D3,2D3,18D
• InChI Key： QETLKNDKQOXZRP-HJSPSJIWSA-N
• SMILES： C[C@]12CCC3[C@]4(CC[C@H](O)C[C@]4([H])CCC=3[C@]1([H])CC[C@]2([H])[C@H](C)CCCC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])C

zymostenol-d7 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on zymostenol-d7

Zymostenol-d7: A Comprehensive Guide to Its Properties and Applications

Zymostenol-d7 (CAS No. 2260669-19-8) is a deuterated analog of zymostenol, a key intermediate in the biosynthesis of cholesterol and other sterols. This compound has gained significant attention in recent years due to its applications in metabolic research, lipidomics, and drug development. The incorporation of seven deuterium atoms (d7) enhances its utility as a stable isotope-labeled internal standard in mass spectrometry-based analyses.

The unique properties of Zymostenol-d7 make it an invaluable tool for researchers studying sterol metabolism and lipid signaling pathways. With the growing interest in metabolic disorders such as diabetes and cardiovascular diseases, this compound has become particularly relevant in contemporary biomedical research. Its stability and isotopic purity (typically >98%) ensure reliable results in quantitative analyses.

One of the most common questions researchers have about Zymostenol-d7 is how it differs from its non-deuterated counterpart in biological systems. The answer lies in its nearly identical chemical behavior coupled with the distinct mass signature that allows for precise tracking in complex biological matrices. This characteristic makes it ideal for stable isotope dilution assays and metabolic flux studies.

Recent advancements in lipidomics technology have further increased the demand for high-quality standards like Zymostenol-d7. As mass spectrometry becomes more sensitive and widely available, the need for reliable internal standards has grown exponentially. This compound addresses this need by providing consistent performance in LC-MS/MS platforms commonly used in research laboratories worldwide.

The synthesis of Zymostenol-d7 involves sophisticated organic chemistry techniques to ensure proper deuterium incorporation at specific molecular positions. Manufacturers typically employ catalytic deuteration methods followed by rigorous purification processes to achieve the required isotopic purity. This attention to detail is crucial because even minor isotopic impurities can compromise experimental results in sensitive applications.

In the pharmaceutical industry, Zymostenol-d7 plays a role in drug metabolism studies, particularly for compounds targeting cholesterol biosynthesis pathways. Its use helps researchers understand how potential therapeutics affect sterol production and distribution in cellular systems. This application has become increasingly important with the development of new lipid-lowering drugs and metabolic modulators.

From a commercial perspective, the market for deuterated standards like Zymostenol-d7 has shown steady growth, driven by expanding research in metabolomics and systems biology. Suppliers often highlight its shelf stability, solubility in common organic solvents, and compatibility with various analytical platforms as key selling points. Proper storage at -20°C under inert atmosphere is recommended to maintain its quality over extended periods.

Researchers frequently search for information about the spectral properties of Zymostenol-d7, particularly its characteristic fragmentation patterns in mass spectrometry. These patterns are essential for method development and validation in analytical laboratories. The compound typically shows a molecular ion peak at m/z [M+H]+ that is 7 units higher than its non-deuterated counterpart, along with distinctive fragment ions that aid in its identification.

The application of Zymostenol-d7 extends beyond human metabolic research. It has found use in plant biology studies investigating sterol biosynthesis pathways, as well as in environmental science research examining lipid biomarkers. This versatility contributes to its growing popularity across multiple scientific disciplines.

Quality control is paramount when working with Zymostenol-d7, as even minor impurities can affect experimental outcomes. Reputable suppliers provide comprehensive certificates of analysis that include data from NMR spectroscopy, mass spectrometry, and HPLC purity tests. Researchers should always verify these specifications before incorporating the compound into their studies.

Recent publications have demonstrated innovative uses of Zymostenol-d7 in tracing metabolic fluxes through alternative cholesterol biosynthesis pathways. These studies have provided new insights into cellular regulation of sterol production, potentially opening doors to novel therapeutic strategies for managing cholesterol-related disorders.

For laboratories considering the use of Zymostenol-d7, proper handling procedures are essential. While the compound is not classified as hazardous, standard laboratory precautions for handling organic compounds should be followed. This includes working in a fume hood when preparing solutions and wearing appropriate personal protective equipment.

The future of Zymostenol-d7 applications looks promising, with emerging technologies like high-resolution mass spectrometry and ion mobility spectrometry creating new opportunities for its use. As these analytical techniques become more accessible, the demand for well-characterized isotopic standards is expected to increase correspondingly.

In conclusion, Zymostenol-d7 (CAS No. 2260669-19-8) represents a critical tool in modern biochemical research. Its unique properties as a deuterated sterol intermediate make it indispensable for studies of lipid metabolism, drug development, and systems biology. As research in these areas continues to expand, the importance of high-quality isotopic standards like Zymostenol-d7 will only grow.